2-(3-bromo-4-methoxyphenyl)-2-methylpropanenitrile

• IUPAC Name: 2-(3-bromo-4-methoxyphenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C11H12BrNO/c1-11(2,7-13)8-4-5-10(14-3)9(12)6-8/h4-6H,1-3H3
• InChI Key: JGGZPGKGGBQLJA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=CC(=C(C=C1)OC)Br
• Molecular Formula: C11H12BrNO
• Molecular Weight: 254.12 g/mol
• CAS No.: 628311-33-1

Description

2-(3-Bromo-4-methoxyphenyl)-2-methylpropanenitrile is an organic compound with a complex structure that includes a bromine atom, a methoxy group, and a nitrile group attached to a phenyl ring

Scientific Research Applications

2-(3-Bromo-4-methoxyphenyl)-2-methylpropanenitrile has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein binding.

Medicine: Research into potential pharmaceutical applications, such as the development of new drugs, is ongoing.

Industry: It is used in the production of specialty chemicals and materials.

Safety and Hazards

“2-(3-Bromo-4-methoxyphenyl)-2-methylpropionitrile” is considered hazardous. It may cause severe skin burns and eye damage, and may cause respiratory irritation. It should be handled with care, using appropriate personal protective equipment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-bromo-4-methoxyphenyl)-2-methylpropanenitrile typically involves multiple steps, starting from commercially available precursors. One common method involves the bromination of 4-methoxyacetophenone followed by a series of reactions to introduce the nitrile group and the methyl group. The reaction conditions often require the use of strong acids or bases, and the reactions are typically carried out under controlled temperatures to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to optimize yield and purity. The use of catalysts and advanced purification techniques, such as recrystallization and chromatography, is common to achieve high-quality products.

Chemical Reactions Analysis

Types of Reactions

2-(3-Bromo-4-methoxyphenyl)-2-methylpropanenitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms of the compound.

Substitution: The bromine atom in the compound can be substituted with other groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines.

Mechanism of Action

The mechanism by which 2-(3-bromo-4-methoxyphenyl)-2-methylpropanenitrile exerts its effects involves interactions with specific molecular targets. The bromine and methoxy groups play a crucial role in binding to enzymes or receptors, while the nitrile group can participate in various chemical reactions within biological systems. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(3-Bromo-4-methoxyphenyl)-3-nitropyridine: This compound has a similar structure but includes a nitro group instead of a nitrile group.

3-Bromo-4-methoxyphenethylamine: This compound lacks the nitrile group and has an ethylamine group instead.

Uniqueness

2-(3-Bromo-4-methoxyphenyl)-2-methylpropanenitrile is unique due to the presence of both the nitrile and methyl groups, which confer distinct chemical properties and reactivity compared to similar compounds. This uniqueness makes it valuable for specific research applications and chemical synthesis.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-(4-methoxy-phenyl)-2-methyl-propionitrile (17.5 g, 0.10 mol) in TFA (80 mL) was cooled to 0° C. N-bromosuccinimide (17.8 g, 0.10 mol) was added in small portions keeping the temperature below 5° C. The orange solution was stirred for 2 h/25° C. and evaporated to dryness. Water (200 mL) was added and the mixture was stirred vigorously for 1 h. The crude product was filtered off and recrystallized from boiling MeOH. The pure product was isolated as white needles. Yield: 19.3 g (76%). GCMS: >99%